Cas no 1314964-82-3 (3-fluorocyclobutane-1-sulfonyl chloride)

• Product Name: 3-fluorocyclobutane-1-sulfonyl chloride
• CAS No: 1314964-82-3
• MF: C₄H₆ClFO₂S
• MW: 172.605642795563
• MDL: MFCD10000565
• CID: 2101792
• PubChem ID: 55263297
• Update Time: 2025-05-22

3-fluorocyclobutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-CYCLOBUTANESULFONYL CHLORIDE
• 3-fluorocyclobutane-1-sulfonyl chloride

• MDL： MFCD10000565
• Inchi： 1S/C4H6ClFO2S/c5-9(7,8)4-1-3(6)2-4/h3-4H,1-2H2
• InChI Key： QGNOSMXTLHWVHM-UHFFFAOYSA-N
• SMILES： ClS(C1CC(C1)F)(=O)=O

Computed Properties

• Exact Mass: 171.9761065g/mol
• Monoisotopic Mass: 171.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-fluorocyclobutane-1-sulfonyl chloride

Introduction to 3-Fluorocyclobutane-1-Sulfonyl Chloride (CAS No. 1314964-82-3)

3-Fluorocyclobutane-1-sulfonyl chloride, identified by the CAS registry number CAS No. 1314964-82-3, is a specialized chemical compound that has garnered attention in various fields due to its unique properties and potential applications. This compound belongs to the family of sulfonyl chlorides, which are widely used as intermediates in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

The molecular structure of 3-fluorocyclobutane-1-sulfonyl chloride consists of a cyclobutane ring substituted with a fluoro group at the 3-position and a sulfonyl chloride group at the 1-position. This arrangement imparts distinctive reactivity and selectivity, making it a valuable building block for constructing complex molecules. Recent studies have highlighted its role in the synthesis of bioactive compounds, where its reactivity under mild conditions facilitates the formation of stable bonds.

One of the key areas where 3-fluorocyclobutane-1-sulfonyl chloride has shown promise is in drug discovery. Researchers have utilized its unique electronic properties to design novel pharmacophores, which are essential for targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as an intermediate in the synthesis of kinase inhibitors, a class of drugs critical for treating various cancers.

In addition to its role in pharmaceuticals, 3-fluorocyclobutane-1-sulfonyl chloride has also found applications in materials science. Its ability to form stable sulfonamides under controlled conditions has led to its use in developing advanced polymers and coatings with enhanced thermal and mechanical properties. Recent advancements in polymer chemistry have leveraged this compound to create materials suitable for high-tech applications such as flexible electronics and aerospace components.

The synthesis of 3-fluorocyclobutane-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the fluorination of cyclobutane derivatives followed by sulfonation using sulfur trioxide or other sulfonating agents. Innovations in catalytic methods have improved the efficiency and scalability of these processes, making the compound more accessible for industrial applications.

Safety considerations are paramount when handling 3-fluorocyclobutane-1-sulfonyl chloride. Due to its reactive nature, it requires careful storage and handling to prevent exposure to moisture or incompatible substances. Proper personal protective equipment (PPE) is essential during synthesis and application processes to ensure worker safety.

In terms of environmental impact, recent studies have focused on developing eco-friendly methods for synthesizing and utilizing this compound. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the compound's potential as a sustainable building block for future innovations.

The versatility of 3-fluorocyclobutane-1-sulfonyl chloride continues to drive research into new applications across diverse industries. Its role as a key intermediate underscores its importance in advancing modern chemical science, offering exciting possibilities for future discoveries and technological breakthroughs.